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Compound of Interest

Compound Name: ROS inducer 6

Cat. No.: B15611094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties,

mechanism of action, and experimental protocols related to ROS Inducer 6, a novel compound

identified for its potential as an anticancer agent. Also known as Compound 9, its chemical

name is (E)-3-(3-([1,1'-Biphenyl]-4-yl)-1-phenyl-1H-pyrazol-4-yl)-1-phenylprop-2-en-1-one. This

document details the compound's ability to induce reactive oxygen species (ROS) through the

depletion of intracellular glutathione, a mechanism that holds promise for selectively targeting

and eliminating cancer cells. Included are its physicochemical properties, detailed experimental

methodologies for its synthesis and biological evaluation, and a visualization of its core

signaling pathway.

Chemical Structure and Properties
ROS Inducer 6 is a pyrazole-based chalcone derivative. Its structure features a central

pyrazole ring substituted with biphenyl and phenyl groups, and a propenone chain which acts

as a Michael acceptor. This structural feature is critical for its biological activity.

Chemical Structure:

Caption: Chemical structure of ROS Inducer 6 (Compound 9).
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Physicochemical Properties

A summary of the key physicochemical properties of ROS Inducer 6 is presented in the table

below.

Property Value Reference

IUPAC Name

(E)-3-(3-([1,1'-Biphenyl]-4-

yl)-1-phenyl-1H-pyrazol-4-

yl)-1-phenylprop-2-en-1-one

[1]

Synonyms ROS inducer 6, Compound 9 [1]

Catalog Number HY-170416

Molecular Formula C₃₂H₂₆N₂O₃

Molecular Weight 486.56 g/mol

Appearance Solid

Purity
Typically >98% (commercially

available)

Solubility Soluble in DMSO, not in water

Mechanism of Action
The primary anticancer mechanism of ROS Inducer 6 is the generation of intracellular reactive

oxygen species (ROS), leading to oxidative stress and subsequent cell death in cancer cells.

This process is initiated by the depletion of intracellular glutathione (GSH). The chalcone

moiety of the molecule contains a Michael acceptor, which is susceptible to nucleophilic attack

by the thiol group of glutathione. This covalent adduction depletes the cellular pool of GSH, a

critical antioxidant. The resulting imbalance in the cellular redox state leads to an accumulation

of ROS, which in turn damages cellular components and triggers apoptotic pathways.[1]

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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